Cas no 1782600-76-3 (2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid)
2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
- EN300-7187867
- 1782600-76-3
- 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
-
- Inchi: 1S/C11H19NO5/c1-7(9(13)14)16-8-5-12(6-8)10(15)17-11(2,3)4/h7-8H,5-6H2,1-4H3,(H,13,14)
- InChI Key: VGNPQZOMFHYPJU-UHFFFAOYSA-N
- SMILES: O(C(C(=O)O)C)C1CN(C(=O)OC(C)(C)C)C1
Computed Properties
- Exact Mass: 245.12632271g/mol
- Monoisotopic Mass: 245.12632271g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 17
- Rotatable Bond Count: 5
- Complexity: 304
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.8
- Topological Polar Surface Area: 76.1Ų
2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-7187867-0.05g |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid |
1782600-76-3 | 95.0% | 0.05g |
$200.0 | 2025-03-12 | |
| Enamine | EN300-7187867-0.1g |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid |
1782600-76-3 | 95.0% | 0.1g |
$298.0 | 2025-03-12 | |
| Enamine | EN300-7187867-0.25g |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid |
1782600-76-3 | 95.0% | 0.25g |
$425.0 | 2025-03-12 | |
| Enamine | EN300-7187867-0.5g |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid |
1782600-76-3 | 95.0% | 0.5g |
$668.0 | 2025-03-12 | |
| Enamine | EN300-7187867-1.0g |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid |
1782600-76-3 | 95.0% | 1.0g |
$857.0 | 2025-03-12 | |
| Enamine | EN300-7187867-2.5g |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid |
1782600-76-3 | 95.0% | 2.5g |
$1680.0 | 2025-03-12 | |
| Enamine | EN300-7187867-5.0g |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid |
1782600-76-3 | 95.0% | 5.0g |
$2485.0 | 2025-03-12 | |
| Enamine | EN300-7187867-10.0g |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid |
1782600-76-3 | 95.0% | 10.0g |
$3683.0 | 2025-03-12 | |
| Aaron | AR028PLE-50mg |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoicacid |
1782600-76-3 | 95% | 50mg |
$300.00 | 2025-02-16 | |
| Aaron | AR028PLE-100mg |
2-({1-[(tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoicacid |
1782600-76-3 | 95% | 100mg |
$435.00 | 2025-02-16 |
2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid Related Literature
-
1. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
-
Qiyuan Wu,Shangmin Xiong,Peichuan Shen,Shen Zhao,Alexander Orlov Catal. Sci. Technol., 2015,5, 2059-2064
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid
Recent Advances in the Application of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid (CAS: 1782600-76-3) in Chemical Biology and Pharmaceutical Research
The compound 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid (CAS: 1782600-76-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its azetidine ring and tert-butoxycarbonyl (Boc) protecting group, serves as a versatile intermediate in the synthesis of bioactive compounds. Recent studies have highlighted its potential in drug discovery, particularly in the development of protease inhibitors and modulators of protein-protein interactions. The unique structural features of this compound, including its ability to act as a linker or scaffold, make it a valuable tool in medicinal chemistry.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers explored the use of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid as a key intermediate in the synthesis of novel covalent inhibitors targeting SARS-CoV-2 main protease. The study demonstrated that the azetidine ring's conformational rigidity and the Boc group's stability under physiological conditions contributed to the enhanced binding affinity and selectivity of the resulting inhibitors. These findings underscore the compound's utility in addressing emerging viral threats and its potential for repurposing in other therapeutic areas.
Another notable application of this compound was reported in a Nature Communications article, where it was employed as a building block for the development of small-molecule degraders, specifically proteolysis-targeting chimeras (PROTACs). The researchers utilized the carboxylic acid functionality of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid to conjugate with E3 ligase ligands, enabling the targeted degradation of oncogenic proteins. This approach has opened new avenues for cancer therapy, particularly in targeting previously undruggable proteins.
Recent advancements in synthetic methodologies have also improved the accessibility of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid. A 2024 publication in Organic Letters described an efficient, scalable synthesis route that reduces the number of steps and improves overall yield. This development is particularly significant for industrial-scale production, as it addresses previous challenges associated with the compound's synthesis, such as low yields and purification difficulties.
Looking ahead, the versatility of 2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid continues to inspire innovative applications in drug discovery. Its unique combination of structural features—the azetidine ring's constrained geometry, the Boc group's protective properties, and the carboxylic acid's reactivity—positions it as a multifunctional tool in medicinal chemistry. Future research directions may include its incorporation into peptide mimetics, its use in fragment-based drug discovery, and its application in the development of novel bioconjugates. As the field progresses, this compound is likely to remain at the forefront of chemical biology research, enabling breakthroughs in therapeutic development.
1782600-76-3 (2-({1-[(Tert-butoxy)carbonyl]azetidin-3-yl}oxy)propanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)